Cas no 85081-24-9 ((2R,3R,10R)-2,10-bis(3,4-dihydroxyphenyl)-3,5-dihydroxy-3,4,9,10-tetrahydro-2H,8H-pyrano[2,3-f]chromen-8-one)

• Product Name: (2R,3R,10R)-2,10-bis(3,4-dihydroxyphenyl)-3,5-dihydroxy-3,4,9,10-tetrahydro-2H,8H-pyrano[2,3-f]chromen-8-one
• CAS No: 85081-24-9
• MF: C₂₄H₂₀O₉
• MW: 452.410207748413
• CID: 1832489
• PubChem ID: 442675
• Update Time: 2025-04-21

(2R,3R,10R)-2,10-bis(3,4-dihydroxyphenyl)-3,5-dihydroxy-3,4,9,10-tetrahydro-2H,8H-pyrano[2,3-f]chromen-8-one Chemical and Physical Properties

Names and Identifiers

• (2R,3R,10R)-2,10-bis(3,4-dihydroxyphenyl)-3,5-dihydroxy-3,4,9,10-tetrahydro-2H,8H-pyrano[2,3-f]chromen-8-one
• 2H,8H-benzo[1,2-b:3,4-b']dipyran-8-one, 2,10-bis(3,4-dihydroxyphenyl)-3,4,9,10-tetrahydro-3,5-dihydroxy-, (2R,3R,10R)-
• cinchonain Ia
• 2H,8H-BENZO(1,2-B:3,4-B')DIPYRAN-8-ONE, 2,10-BIS(3,4-DIHYDROXYPHENYL)-3,4,9,10-TETRAHYDRO-3,5-DIHYDROXY-, (2R-(2.ALPHA.,3.ALPHA.,10.ALPHA.))-
• LMPK12020084
• CHEMBL251476
• 2H,8H-Benzo(1,2-b:3,4-b')dipyran-8-one, 2,10-bis(3,4-dihydroxyphenyl)-3,4,9,10-tetrahydro-3,5-dihydroxy-, (2R-(2alpha,3alpha,10alpha))-
• Cinchonain 1a
• DTXSID00440220
• XAW49PG8E7
• DTXSID40331901
• UNII-XAW49PG8E7
• AKOS040762687
• cinchonain Ib
• SCHEMBL1769333
• CHEBI:3702
• DTXCID60391042
• (2R,3R,10R)-2,10-Bis(3,4-dihydroxyphenyl)-3,4,9,10-tetrahydro-3,5-dihydroxy-2H,8H-benzo(1,2-b:3,4-b')dipyran-8-one
• (2R,3R,10R)-2,10-bis(3,4-dihydroxyphenyl)-3,5-dihydroxy-3,4,9,10-tetrahydro-2H-pyrano[2,3-f]chromen-8-one
• 85081-24-9
• (-)-Cinchonain IA
• Cinchona-1a\\, (-)-Chinchonain IA
• C24H20O9

• Inchi： 1S/C24H20O9/c25-14-3-1-10(5-17(14)28)12-8-21(31)32-20-9-16(27)13-7-19(30)23(33-24(13)22(12)20)11-2-4-15(26)18(29)6-11/h1-6,9,12,19,23,25-30H,7-8H2/t12-,19-,23-/m1/s1
• InChI Key： LKCOZWLUAKSRQM-UMAWSMADSA-N
• SMILES： O1C2C(=C(C=C3C=2[C@@H](C2C=CC(=C(C=2)O)O)CC(=O)O3)O)C[C@H]([C@H]1C1C=CC(=C(C=1)O)O)O

Computed Properties

• Exact Mass: 452.11073221g/mol
• Monoisotopic Mass: 452.11073221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 745.5±60.0 °C at 760 mmHg
• Flash Point: 261.5±26.4 °C
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

(2R,3R,10R)-2,10-bis(3,4-dihydroxyphenyl)-3,5-dihydroxy-3,4,9,10-tetrahydro-2H,8H-pyrano[2,3-f]chromen-8-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone